Cas no 2708591-71-1 ((3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2708591-71-1
• MF: C₉H₁₀BrFOS
• MW: 265.14
• CID: 5081068
• Update Time: 2026-03-01

(3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10BrFOS/c1-3-12-7-5-4-6(10)8(11)9(7)13-2/h4-5H,3H2,1-2H3
• InChI Key： AWODTZMTHUEXPZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(OCC)=C(SC)C=1F

Additional information on (3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane

Comprehensive Guide to (3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS No. 2708591-71-1): Properties, Applications, and Market Insights

(3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS No. 2708591-71-1) is a specialized organosulfur compound with a unique molecular structure that combines bromo, ethoxy, fluoro, and methylsulfanyl functional groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical research, and material science. Researchers and industry professionals frequently search for information about its synthesis methods, physicochemical properties, and commercial availability, making it a relevant topic in modern chemical discussions.

The molecular formula of 3-bromo-6-ethoxy-2-fluoro(methyl)sulfane benzene reveals its complex aromatic nature, featuring multiple substituents that influence its reactivity and applications. Current trends in green chemistry have increased interest in developing efficient synthetic routes for such compounds with reduced environmental impact. Many researchers are investigating whether this bromo-fluoro aromatic sulfide could serve as a building block for drug discovery or advanced materials, particularly in light of growing demand for halogenated compounds in medicinal chemistry.

From a physicochemical perspective, CAS 2708591-71-1 typically appears as a crystalline solid at room temperature with moderate solubility in common organic solvents. Its thermal stability and spectroscopic characteristics (including NMR and mass spectra patterns) are frequently discussed in technical forums, as these properties are crucial for quality control in research applications. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (ethoxy) groups creates interesting electronic effects that influence its chemical reactivity and potential for further functionalization.

In pharmaceutical research, derivatives of (3-bromo-6-ethoxy-2-fluorophenyl)sulfane are being explored for their potential as intermediates in the synthesis of bioactive molecules. The compound's structural features make it particularly valuable for constructing heterocyclic compounds that may exhibit biological activity. Recent publications have highlighted its utility in developing potential kinase inhibitors and other therapeutic agents, aligning with current industry focus on targeted therapies.

The agrochemical sector has shown interest in methylsulfanyl benzene derivatives like this compound for developing novel crop protection agents. With increasing global emphasis on sustainable agriculture, researchers are examining whether such structurally complex molecules could lead to more effective pesticides with lower environmental persistence. The compound's halogenated aromatic core provides stability while the ethoxy and methylsulfanyl groups offer sites for further modification.

From a commercial availability standpoint, 2708591-71-1 CAS registered compound is typically supplied by specialty chemical manufacturers in small to medium quantities for research purposes. Current market analysis indicates growing demand for such multifunctional aromatic compounds, particularly from pharmaceutical and materials science research institutions. Suppliers often provide detailed technical data sheets and analytical certificates to ensure researchers can properly evaluate the compound for their specific applications.

Quality control for (3-Bromo-6-ethoxy-2-fluorophenyl)(methyl)sulfane typically involves rigorous HPLC analysis, 1H/13C NMR verification, and mass spectrometry to confirm purity and structural integrity. These analytical procedures are crucial given the compound's potential use in sensitive research applications. Many laboratories searching for this material specifically request high-purity grades (>98%) to ensure reproducible results in their experiments.

Recent advances in catalytic cross-coupling reactions have opened new possibilities for modifying bromo-fluoro substituted aryl sulfides like this compound. The presence of multiple reactive sites allows for selective transformations, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential for palladium-catalyzed reactions and other modern synthetic methodologies that are central to current medicinal chemistry strategies.

Environmental and handling considerations for 3-bromo-6-ethoxy-2-fluoro(methyl)sulfane benzene follow standard laboratory safety protocols for aromatic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Disposal should follow institutional guidelines for halogenated organic compounds, reflecting growing industry emphasis on responsible chemical management.

The future research directions for CAS No. 2708591-71-1 appear promising, with potential applications emerging in organic electronics and functional materials. Its combination of aromatic stability and multiple functional groups makes it an interesting candidate for developing novel molecular materials with specific electronic or optical properties. These applications align well with current scientific trends toward tailored organic materials for advanced technologies.

For researchers sourcing this compound, it's important to verify suppliers' quality certifications and analytical data. Many laboratory purchasers search specifically for custom synthesis options or derivatization services related to this material, reflecting the growing need for specialized intermediates in chemical research. The compound's relatively recent introduction to the market means that new applications and synthetic methods continue to be discovered and published in the scientific literature.